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Compound of Interest

Compound Name: Boc-Tyr-OMe

Cat. No.: B558187

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the core physicochemical properties of N-(tert-
Butoxycarbonyl)-L-tyrosine methyl ester, commonly abbreviated as Boc-Tyr-OMe. It is a crucial
intermediate in peptide synthesis and drug development.[1][2] This guide presents its
fundamental molecular characteristics in a structured format for easy reference and outlines the
standard methodologies used for their determination.

Core Molecular Data

The fundamental identifiers and properties of Boc-Tyr-OMe are summarized below. This data
is essential for accurate reagent handling, reaction stoichiometry, and analytical
characterization.
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Property Value Source
Molecular Formula C15H21NOs [11[3114115]
Molecular Weight 295.33 g/mol [3114]
Exact Mass 295.14197277 Da [3]

CAS Number 4326-36-7 [1][3][4][6]

methyl (2S)-3-(4-
hydroxyphenyl)-2-[(2-

IUPAC Name methylpropan-2- [3]
yl)oxycarbonylamino]propanoa

te

N-(tert-Butoxycarbonyl)-L-
Synonyms tyrosine methyl ester, Boc-L- [3]14][6]

tyrosine methyl ester

Physical Form White powder or solid [1]

Melting Point 100-108 °C [1]

Experimental Protocols for Physicochemical
Characterization

The determination of a compound's molecular formula and weight is a foundational step in
chemical analysis. While specific experimental reports for this particular lot of Boc-Tyr-OMe
are proprietary to the manufacturer, the methodologies employed are standardized across the
field.

2.1 Determination of Molecular Weight and Formula:

o Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
and formula of a compound. High-resolution mass spectrometry (HRMS), often coupled with
techniques like electrospray ionization (ESI), can measure the mass-to-charge ratio with high
precision. This allows for the calculation of the exact mass, which can be used to deduce the
elemental composition and confirm the molecular formula.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure of the molecule. By integrating the proton signals and
analyzing the chemical shifts, one can confirm the number of different types of protons and
carbons, which supports the proposed molecular formula.

o Elemental Analysis: This combustion-based technique provides the percentage composition
of the elements (Carbon, Hydrogen, Nitrogen) in the compound. The results are compared
against the theoretical percentages calculated from the proposed molecular formula to verify
its accuracy.

Visualization of Characterization Workflow

The logical flow for identifying and verifying a chemical compound like Boc-Tyr-OMe is
depicted below. This process ensures the material's identity, purity, and structural integrity
before its use in sensitive applications like peptide synthesis.
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Chemical Identity Verification Workflow

Synthesis of
Boc-Tyr-OMe

Purification
(e.g., Crystallization)

Mass Spectrometry (MS)
Determine Molecular Weight
& Formula

/ Analytical Ciaracterization\

NMR Spectroscopy
Confirm Structure

Elemental Analysis
Verify Elemental Composition

Compound Validated

Compare Data with
Theoretical Values

Identity Rejected
(Further Purification/Analysis)

Click to download full resolution via product page

Caption: Workflow for the chemical characterization and validation of Boc-Tyr-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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